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Compound of Interest

Compound Name: 1-Phenoxyethanol

Cat. No.: B8569426 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 1-Phenoxyethanol, a common preservative and solvent. Adherence to

these procedures is critical to minimize risks and ensure operational integrity.

Chemical Identifier:

Name: 1-Phenoxyethanol

CAS Number: 122-99-6[1][2][3]

Molecular Formula: C8H10O2[1][3]

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-Phenoxyethanol, a thorough risk assessment should be conducted to

determine the appropriate level of personal protective equipment. The following table

summarizes the recommended PPE.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Snug-fitting, providing

protection from chemical

splashes.[4] A face shield may

be necessary for splash-prone

activities.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are suitable for a

wide range of chemicals.[4]

For prolonged or high-

exposure tasks, neoprene

gloves are recommended.[4]

Always inspect gloves for

integrity before use and

replace them regularly.

Body Protection Protective Clothing

A lab coat or chemical-

resistant apron should be

worn.[5] For larger quantities

or splash risks, chemical-

resistant coveralls are advised.

[4][5] Clothing should be long-

sleeved, and closed-toe shoes

are mandatory.[6][7]

Respiratory Protection Respirator

Generally not required in a

well-ventilated area due to 1-

Phenoxyethanol's low vapor

pressure.[2] However, if vapors

or aerosols are generated, a

respirator with appropriate

cartridges is necessary.[4]

Operational Plan for Handling 1-Phenoxyethanol
This step-by-step guide outlines the safe handling of 1-Phenoxyethanol from preparation to

disposal.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[8]

Ensure an eyewash station and safety shower are readily accessible.[5][9]

Clear the workspace of any unnecessary equipment or chemicals.

Verify that all containers are properly labeled and in good condition.

2. Handling and Use:

Don the appropriate PPE as detailed in the table above.

When transferring or pouring, do so carefully to avoid splashing.[10]

Keep containers tightly closed when not in use to prevent vapor release.[11][12]

Avoid contact with skin and eyes.[13] In case of contact, follow the first-aid measures

outlined below.

Do not eat, drink, or smoke in the handling area.[3][13]

3. Storage:

Store 1-Phenoxyethanol in a cool, dry, and well-ventilated area.[14]

Keep it away from strong oxidizing agents, strong acids, and strong bases.[15]

Store in tightly closed containers.[12]

4. First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][11][13] Remove

contact lenses if present and easy to do.[13]

Seek medical attention.[13]

Skin Contact

Remove contaminated clothing.[3] Wash skin

with plenty of soap and water.[8][13] If irritation

persists, seek medical attention.[8]

Inhalation

Move the affected person to fresh air.[3][13] If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[3]

Ingestion

Do NOT induce vomiting.[11] Rinse mouth with

water.[3][13] Seek immediate medical attention.

[13]

Disposal Plan
Proper disposal of 1-Phenoxyethanol and its containers is crucial to prevent environmental

contamination.

Waste Chemical: Dispose of 1-Phenoxyethanol as hazardous waste in accordance with

local, state, and federal regulations.[8][13][16] Do not pour it down the drain.

Contaminated Materials: Any materials contaminated with 1-Phenoxyethanol, such as

gloves, paper towels, or labware, should also be disposed of as hazardous waste.[10]

Empty Containers: Do not reuse empty containers.[16] They should be triple-rinsed with a

suitable solvent and disposed of according to institutional guidelines.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 1-Phenoxyethanol.
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Caption: Workflow for Safe Handling of 1-Phenoxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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